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T-26c Compound Profile

The table below summarizes the available data on T-26c sodium:

Property Description

Name T-26c sodium [1]

CAS Number 869298-22-6 [1]

Biological Activity Potent and selective Matrix Metalloproteinase-13 (MMP-13)

inhibitor [1]

IC50 Value 6.9 pM (picomolar) [1]

Documented Experimental
Effect

Inhibits degradation of bovine nasal septal cartilage explants [1]

Molecular Formula C₂₄H₁₉N₃Na₂O₆S [1]

Molecular Weight 523.47 g/mol [1]

Primary Research Application For research use only [1]
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Animal Model: Collagen-Induced Arthritis (CIA)

The CIA mouse model is a premier model for studying rheumatoid arthritis (RA) and aspects of post-

traumatic osteoarthritis (PTOA) due to its pathogenetic similarities to human disease, including synovitis,

cartilage degradation, and bone erosion [2] [3]. The following workflow outlines the key stages for

establishing this model.
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Start: Model Establishment

Animal Selection:
- Strain: DBA/1 (H-2q haplotype)
- Sex: Male or Female
- Age: 8-12 weeks

Immunization (Day 0):
Emulsify Bovine/Chicken Type II Collagen (CII)
with Complete Freund's Adjuvant (CFA)

Primary Injection:
Intradermal injection at tail base

Booster Immunization (Day 21):
Repeat injection with CII in CFA
or Incomplete Freund's Adjuvant (IFA)

Onset & Evaluation (Day 25-35):
Monitor for arthritis signs:
- Paw swelling
- Erythema
- Joint stiffness

Disease Assessment:
- Clinical scoring
- Histopathology
- Imaging (e.g., MRI, μCT)

Click to download full resolution via product page

Diagram 1: Experimental workflow for establishing the CIA mouse model, adapted from current protocols

[2].
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Detailed CIA Model Protocol

This protocol provides a standardized method for inducing arthritis in mice [2].

Materials

Animals: DBA/1J mice (8-12 weeks old), males or females. The H-2q haplotype is highly susceptible.

Antigen: Chicken or bovine Type II Collagen (CII), dissolved in 0.1 M acetic acid at 2 mg/mL (store at
4°C).

Adjuvant: Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis.
Equipment: Ice-cold water bath, syringes, emulsifying apparatus, etc.

Procedure

Emulsification: On ice, thoroughly emulsify an equal volume of CII solution (2 mg/mL) with CFA. The
final CII concentration is 1 mg/mL. Critical: Maintain temperature at 4°C to prevent degradation of

CII's antigenic core peptides [2].
Primary Immunization (Day 0): Anesthetize mice. Administer a 100 μL intradermal injection of the

emulsion (delivering 100 μg CII) at the base of the tail.
Booster Immunization (Day 21): Repeat Step 2. Using Incomplete Freund's Adjuvant (IFA) for the

booster is common to reduce systemic inflammation.

Evaluation Methods

Clinical Scoring: Monitor and score each paw (e.g., 0-4 scale) for redness, swelling, and

deformation.
Histopathology: Evaluate ankle and knee joints for synovitis, pannus formation, cartilage erosion,

and bone damage.
Imaging: Use micro-Computed Tomography (μCT) or Magnetic Resonance Imaging (MRI) to assess

joint damage in vivo [3].

Therapeutic Testing & Pathway Analysis

To evaluate a compound like T-26c, integrate it into the CIA model workflow. The diagram below illustrates

its potential role in osteoarthritis pathogenesis.
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Diagram 2: Proposed mechanism of T-26c action, inhibiting MMP-13 to potentially slow cartilage

degradation in OA [1] [4] [3].

Key Considerations for Testing T-26c

Therapeutic Protocol: Animal models are essential for studying OA pathogenesis and testing

therapeutic efficacy [3]. Dosing can be preventive (starting before or during immunization) or
therapeutic (starting after disease onset).
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Administration Route: Common routes include oral gavage, intraperitoneal injection, or intra-

articular injection. The choice depends on the compound's pharmacokinetics.
Outcome Measures: Beyond standard clinical scoring, specific metrics for an MMP-13 inhibitor like

T-26c should include:
Histology: Cartilage damage scoring (e.g., OARSI guidelines).

Biomarkers: MMP-13 activity assays in serum or synovial fluid.
Imaging: MRI for non-invasive assessment of cartilage volume and composition.

Critical Notes & Limitations

No Direct Evidence for T-26c in CIA: While T-26c is a potent MMP-13 inhibitor, and MMP-13 is
implicated in CIA and OA, the search results do not contain published studies specifically testing T-
26c in an in vivo CIA model [1]. The protocols and diagrams above are inferences based on the
compound's known mechanism and standard practices for the model.

Model Relevance: The CIA model primarily mimics rheumatoid arthritis (RA). Although it shares
features like cartilage destruction with osteoarthritis (OA), it is fundamentally an autoimmune-driven

model [2]. For primary OA research, surgical models (e.g., meniscal ligament injury) or
spontaneous models (e.g., in aged mice) might be more appropriate [3].

Strain Specificity: The CIA model's success is highly dependent on the mouse strain. The DBA/1
background (H-2q haplotype) is most susceptible. Using other strains may result in low incidence or

mild disease [2].

How to Proceed

To build upon this information, I suggest you:

Contact the Supplier: Reach out to vendors like MedChemExpress for any unpublished data or
technical notes on T-26c use in vivo.

Explore Alternative Models: Investigate post-traumatic osteoarthritis (PTOA) models, which might
be more relevant for studying MMP-13 inhibition in a non-autoimmune context [3].

Consult Broader Literature: Search specifically for other MMP-13 inhibitors in animal models to
refine your experimental design and dosing strategy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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